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Compound of Interest

Compound Name: (S)-GLPG0974

Cat. No.: B607655

For researchers and scientists engaged in drug development, the proper handling and disposal
of investigational compounds like (S)-GLPG0974 are paramount to ensuring laboratory safety
and environmental protection. This guide provides a comprehensive, step-by-step framework
for the safe disposal of (S)-GLPG0974, a potent and selective antagonist of the free fatty acid
receptor 2 (FFA2).[1][2][3][4] Adherence to these procedures is critical for maintaining a safe
research environment and complying with regulatory standards.

l. Pre-Disposal Safety and Hazard Assessment

Before initiating any disposal procedures, a thorough understanding of the compound's
characteristics is essential. While a specific Safety Data Sheet (SDS) for (S)-GLPG0974 is not
publicly available, its nature as a bioactive, investigational drug necessitates a cautious
approach.

Key Compound Information:
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Property Data Source

4-[[(R)-1-(Benzo[b]thiophene-
) 3-carbonyl)-2-methyl-azetidine-
Chemical Name [2]
2-carbonyl]-(3-chloro-benzyl)-

amino]-butyric acid

CAS Number 1391076-61-1 [2]
Molecular Formula C25H25CIN204S [2]
Molecular Weight 485.00 g/mol [2]
Form White to beige powder [2]
Solubility DMSO: 2 mg/mL [2]
Storage 2-8°C [2]

Given its biological activity and status as an investigational new drug, (S)-GLPG0974 should
be handled as a potentially hazardous substance. All personnel involved in its disposal must
wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and
a lab coat.

Il. Regulatory Framework for Investigational Drug
Disposal

The disposal of investigational drugs is strictly regulated to prevent environmental
contamination and ensure public health. All procedures must align with federal and local
regulations.

o Federal Regulations: In the United States, the primary regulation governing the disposal of
pharmaceutical waste is the Resource Conservation and Recovery Act (RCRA),
administered by the Environmental Protection Agency (EPA).[5][6] Investigational drugs, both
used and unused, must be managed in accordance with RCRA guidelines.[5][6]

« Institutional Policies: Research institutions and companies have dedicated Environmental
Health and Safety (EHS) departments that establish specific protocols for chemical and
pharmaceutical waste disposal. It is mandatory to consult with your institution's EHS office
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before disposing of (S)-GLPG0974. They will provide guidance on whether the compound is
classified as a hazardous waste and the appropriate disposal pathways.

lll. Step-by-Step Disposal Protocol

The following protocol outlines the general steps for the safe disposal of (S)-GLPG0974. This
should be adapted to comply with your institution's specific requirements.

1. Waste Ildentification and Segregation:

e Do not mix (S)-GLPG0974 with other chemical waste streams unless explicitly approved by
your EHS department.

e Segregate waste into the following categories:
o Unused or expired pure compound.
o Contaminated materials (e.g., pipette tips, gloves, empty vials).
o Solutions containing (S)-GLPG0974.

2. Waste Containment and Labeling:

Solid Waste:

o Collect the pure compound and grossly contaminated items in a designated, leak-proof
hazardous waste container.

o The container must be compatible with the chemical properties of (S)-GLPG0974.

Liquid Waste:

o Collect solutions containing (S)-GLPG0974 in a separate, sealed, and leak-proof
container.

o Do not fill containers beyond 90% capacity to prevent spills.

Labeling:
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o Clearly label all waste containers with the words "Hazardous Waste."

o The label must include:

The full chemical name: (S)-GLPG0974

The concentration and quantity of the waste.

The date of accumulation.

The associated hazards (e.g., "Bioactive," "Chemical Hazard").
. On-Site Storage:

Store waste containers in a designated, secure Satellite Accumulation Area (SAA) that is
under the control of the laboratory personnel.

Ensure the storage area is well-ventilated and away from heat sources or incompatible
materials.

. Final Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste.

EHS will coordinate with a licensed hazardous waste vendor for final disposal, which
typically involves high-temperature incineration.[6][7]

Never dispose of (S)-GLPG0974 down the drain or in the regular trash. This is a violation of
environmental regulations and can lead to contamination of water systems.[5]

. Documentation:

Maintain meticulous records of the disposal of (S)-GLPG0974. This is a critical component of
Good Clinical Practice (GCP) and institutional compliance.[8]

Your records should include:
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[e]

The amount of compound disposed of.

o

The date of disposal.

[¢]

The method of disposal.

[¢]

The names of the personnel involved.

IV. Experimental Workflow and Disposal Logic

The following diagrams illustrate the decision-making process and workflow for the proper
disposal of (S)-GLPG0974.
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Caption: Disposal Decision Workflow for (S)-GLPG0974.
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Caption: Procedural Flow for (S)-GLPG0974 Disposal.

By adhering to these guidelines and working closely with your institution's safety personnel,
you can ensure the responsible and compliant disposal of (S)-GLPG0974, safeguarding both
your laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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